Cas no 917813-56-0 (1,4-Pentadien-3-one, 1,5-bis(3-hydroxy-4-methoxyphenyl)-, (1E,4E)-)

• Product Name: 1,4-Pentadien-3-one, 1,5-bis(3-hydroxy-4-methoxyphenyl)-, (1E,4E)-
• CAS No: 917813-56-0
• MF: C₁₉H₁₈O₅
• MW: 326.343225955963
• CID: 784205
• PubChem ID: 54460868
• Update Time: 2025-04-19

1,4-Pentadien-3-one, 1,5-bis(3-hydroxy-4-methoxyphenyl)-, (1E,4E)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Pentadien-3-one, 1,5-bis(3-hydroxy-4-methoxyphenyl)-, (1E,4E)-
• 1,5-bis(3-hydroxy-4-methoxyphenyl)penta-1,4-dien-3-one
• 917813-56-0
• 1,5-bis(3-hydroxy-4-methoxyphenyl)-1,4-pentadien-3-one
• DTXSID90711491
• XBMQVMWXMOLFRT-UHFFFAOYSA-N

• Inchi： 1S/C19H18O5/c1-23-18-9-5-13(11-16(18)21)3-7-15(20)8-4-14-6-10-19(24-2)17(22)12-14/h3-12,21-22H,1-2H3
• InChI Key： XBMQVMWXMOLFRT-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C=CC(C=CC2C=CC(=C(C=2)O)OC)=O)=CC=1O

Computed Properties

• Exact Mass: 326.11542367g/mol
• Monoisotopic Mass: 326.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 3.3
• Topological Polar Surface Area: 76Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives